Cas no 866810-31-3 (3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866810-31-3
• MF: C₂₂H₁₄ClF₂NO₃S
• MW: 445.866270542145
• CID: 6195125
• PubChem ID: 2137275
• Update Time: 2025-05-26

3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• 3-((4-chlorophenyl)sulfonyl)-6-fluoro-1-(4-fluorobenzyl)quinolin-4(1H)-one
• AB00675180-01
• CHEMBL1594722
• NCGC00111505-01
• HMS1833A04
• AKOS001838782
• 866810-31-3
• 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-[(4-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one
• 3-(4-chlorophenyl)sulfonyl-6-fluoro-1-[(4-fluorophenyl)methyl]quinolin-4-one
• F1605-0116
• C682-0815

• Inchi： 1S/C22H14ClF2NO3S/c23-15-3-8-18(9-4-15)30(28,29)21-13-26(12-14-1-5-16(24)6-2-14)20-10-7-17(25)11-19(20)22(21)27/h1-11,13H,12H2
• InChI Key： RPHARLQSEQIZBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C(C2C=C(C=CC=2N(C=1)CC1C=CC(=CC=1)F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 445.0350985g/mol
• Monoisotopic Mass: 445.0350985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866810-31-3)

Compound 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one, identified by its CAS number 866810-31-3, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of quinoline derivatives, which are well-known for their broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-chlorobenzenesulfonyl group and a 6-fluoro substituent, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of this compound have been the focus of numerous studies aimed at exploring its pharmacological potential. Quinoline derivatives are widely recognized for their antimicrobial, antimalarial, and anticancer properties. The introduction of fluorine atoms into the molecular structure often enhances the metabolic stability and binding affinity of these compounds, making them more suitable for drug development. In particular, the combination of a 4-chlorobenzenesulfonyl moiety with a 1-(4-fluorophenyl)methyl group in this compound suggests a high degree of specificity in its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of this compound towards various enzymes and receptors. These studies have highlighted the potential of 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one as a lead compound for further development in drug discovery. The fluorine substituents play a crucial role in modulating the electronic properties of the molecule, thereby influencing its pharmacokinetic profile.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. It has been shown to exhibit inhibitory effects on several key enzymes involved in cancer cell proliferation and survival. The 4-chlorobenzenesulfonyl group appears to be critical for stabilizing the binding interactions, while the 6-fluoro substituent contributes to the molecule's ability to cross the blood-brain barrier. These findings make this compound an attractive candidate for further investigation in preclinical models.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter the pharmacological properties of a molecule, including its solubility, bioavailability, and metabolic stability. In the case of 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one, the strategic placement of fluorine atoms enhances its potential as a therapeutic agent. The compound's structure allows for multiple points of interaction with biological targets, which is essential for achieving high efficacy.

Efforts are ongoing to optimize the synthesis of this compound to improve yield and purity. Advances in synthetic methodologies have enabled chemists to construct complex molecules with greater precision and efficiency. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in forming the carbon-carbon bonds necessary for constructing the quinoline core. Additionally, fluorous chemistry techniques have facilitated the introduction and manipulation of fluorine atoms within the molecular framework.

The pharmacological profile of this compound is further enhanced by its ability to modulate signaling pathways associated with cancer progression. Studies have shown that it can interfere with key signaling molecules such as kinases and transcription factors, thereby inhibiting tumor growth and metastasis. The combination of structural features from different pharmacophores makes this compound a versatile tool for drug development.

The development of novel therapeutic agents requires a multidisciplinary approach involving chemists, biologists, and pharmacologists. The synthesis and characterization of compounds like 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one rely on collaboration across these disciplines to ensure that promising candidates are translated into effective treatments. Preclinical studies are essential for evaluating the safety and efficacy of new drugs before they can be tested in human trials.

The future directions for research on this compound include exploring its potential as an anticancer agent through clinical trials. Additionally, investigating its interactions with other biological targets may uncover additional therapeutic applications beyond oncology. The flexibility inherent in its molecular structure allows for modifications that could enhance its pharmacological properties further.

In conclusion, 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one, CAS No. 866810-31-3, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis, characterization, and ongoing research highlight its potential as a lead compound for drug development in various therapeutic areas.